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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

A Comparative Analysis of the Explosive Properties of Calcium Picrate and Other Metallic

Picrates

This guide provides a detailed comparison of the explosive properties of Calcium picrate with

other common picrate salts, including those of Strontium, Barium, Ammonium, and Picric Acid

itself. The information is intended for researchers, scientists, and professionals in drug

development who handle these energetic materials. This document summarizes key

quantitative data, outlines the experimental protocols used for their determination, and presents

a visual comparison of their relative sensitivities.

Data Presentation: Comparative Explosive
Properties
The following table summarizes the known explosive and thermal properties of Calcium
picrate in comparison to other relevant picrate salts and the parent compound, picric acid.

Metallic picrates are known to be highly unstable and can be more sensitive to heat, friction, or

impact than picric acid.[1][2][3]
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Property
Calcium
Picrate

Strontium
Picrate

Barium
Picrate

Ammonium
Picrate
(Dunnite)

Picric Acid
(TNP)

Impact

Sensitivity

Known to be

friction-

sensitive,

implying

impact

sensitivity.[2]

[3]

More

sensitive than

picric acid.[1]

More

sensitive than

picric acid.[1]

Highly

insensitive.[4]

Sensitive

when dry.[3]

Friction

Sensitivity

Friction-

sensitive, can

be formed by

contact with

concrete.[2]

[3]

Data not

available

Data not

available

Data not

available

Sensitive

when dry.[3]

Activation

Energy

(Exothermic

Decompositio

n)

140.3

kJ/mol[1]

171.3

kJ/mol[1]

257.7

kJ/mol[1]

Data not

available

Data not

available

Decompositio

n

Temperature

Begins at a

higher

temperature

than picric

acid.[1]

Begins at a

higher

temperature

than picric

acid.[1]

Begins at a

higher

temperature

than picric

acid.[1]

Data not

available

Explodes at

~300°C

(572°F).[2]

Detonation

Velocity

Data not

available

Data not

available

Data not

available

7,150 m/s (at

1.60 g/cm³)[5]

[6]

7,350 m/s (at

1.70 g/cm³)[5]

Heat of

Decompositio

n

Lower than

picric acid.[1]

Lower than

picric acid.[1]

Lower than

picric acid.[1]

Data not

available

Baseline

reference
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Experimental Protocols
The data presented in this guide are determined using standardized experimental methods for

energetic materials. The core protocols are detailed below.

Impact Sensitivity: BAM Fallhammer Test
The BAM Fallhammer test is a standardized method used to determine the sensitivity of a

substance to impact energy.[7][8]

Apparatus: The apparatus consists of a solid cast steel base, a guiding column, and a series

of drop weights (e.g., 1 kg, 5 kg).[9] The sample is placed between two steel cylinders on an

anvil.

Procedure: A specified quantity of the sample (typically around 40 mm³) is confined between

the steel cylinders.[9] A drop weight is released from a specific height, subjecting the sample

to a defined impact energy (measured in Joules). The height is varied to find the minimum

energy required to cause an explosion, decomposition, or audible report.[7][8]

Interpretation: The result is often reported as the limiting impact energy, which is the lowest

energy level at which a positive reaction is observed in a series of trials. A lower value

indicates higher sensitivity to impact.

Friction Sensitivity: BAM Friction Apparatus Test
This test measures the sensitivity of a material to frictional stimuli, a common cause of

accidental explosions.[10]

Apparatus: The device features a cast steel base with a fixed porcelain pin and a motor-

driven moving porcelain plate.[10] A loading arm with various weights applies a controlled

force to the pin.

Procedure: A small amount of the sample is placed on the porcelain plate. The porcelain pin

is lowered onto the sample, and a specific load (ranging from 5 N to 360 N) is applied via the

loading arm. The plate is then moved back and forth under the pin for a distance of 10 mm.

[10][11] The test is repeated six times for each load level.
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Interpretation: The result is the lowest load at which a flame, spark, crackling, or explosion

occurs. A lower force value signifies greater friction sensitivity. A material is considered

dangerously sensitive if a reaction occurs at a load of less than 80 N.[10]

Thermal Analysis: Differential Scanning Calorimetry
(DSC)
DSC is a thermoanalytical technique used to study the thermal stability and decomposition

behavior of energetic materials.[12][13]

Apparatus: A DSC instrument measures the difference in heat flow required to increase the

temperature of a sample and an inert reference material as a function of temperature.[14]

Procedure: A small, precisely weighed sample is sealed in a crucible (e.g., aluminum or gold-

plated). The sample and a reference crucible are placed in the DSC cell and heated at a

controlled linear rate (e.g., 5-20 K/min).[14] The instrument records the heat flow to or from

the sample.

Interpretation: An exothermic peak on the DSC curve indicates a decomposition reaction.

The onset temperature of this peak is taken as the decomposition temperature. By

performing the experiment at several different heating rates, kinetic parameters like the

activation energy can be calculated using methods such as the Kissinger equation, providing

insight into the material's thermal stability.[12][15]

Visualization of Comparative Properties
The following diagram provides a logical comparison of the relative sensitivity and thermal

stability of Calcium picrate and other picrate salts based on available data.

Caption: Logical flow comparing the relative sensitivity and thermal stability of various picrate

salts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.jes.or.jp/mag/stem/Vol.64/documents/Vol.64,No.6,p.227-235.pdf
https://cameochemicals.noaa.gov/report?key=CH14423
https://ehs.stanford.edu/reference/information-picric-acid
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/12.0000917/13382659/050030_1_online.pdf
https://en.wikipedia.org/wiki/Table_of_explosive_detonation_velocities
https://www.sciencemadness.org/smwiki/index.php/Detonation_velocity
https://www.fauske.com/resources/how-to-test-for-combustible-dust-and-explosive-solids-bam-fallhammer-drop-impact-test
https://www.youtube.com/watch?v=kk1H5mOXwJQ
https://dekraprod-media.e-spirit.cloud/d6df64f5-b4d9-468c-8ffa-874a167a15ab/media/dekra-ctl22-bam-fallhammer-test-apparatus.pdf
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://digital.library.unt.edu/ark:/67531/metadc665988/m2/1/high_res_d/273797.pdf
http://www.mrzgroup.umd.edu/pdfs/2011_Thermochemical_acta_calorimeter.pdf
https://en.wikipedia.org/wiki/Differential_scanning_calorimetry
https://academic.oup.com/book/40801/chapter/348747072
https://www.akts.com/up-scaling-of-dsc-data-of-high-energetic-materials/
https://www.benchchem.com/product/b104147#comparing-the-explosive-properties-of-calcium-picrate-with-other-picrate-salts
https://www.benchchem.com/product/b104147#comparing-the-explosive-properties-of-calcium-picrate-with-other-picrate-salts
https://www.benchchem.com/product/b104147#comparing-the-explosive-properties-of-calcium-picrate-with-other-picrate-salts
https://www.benchchem.com/product/b104147#comparing-the-explosive-properties-of-calcium-picrate-with-other-picrate-salts
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b104147?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

